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An In-depth Technical Guide on the Core Physical and Chemical Properties of Ethyl
(ethoxymethylene)cyanoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl (ethoxymethylene)cyanoacetate (CAS No. 94-05-3) is a versatile organic compound
widely utilized as a key intermediate in the synthesis of a diverse range of pharmaceutical and
agrochemical products.[1][2][3] Its unique molecular structure, featuring a cyano group, an
ester, and an ethoxymethylene group, provides multiple reactive sites, making it an important
building block in organic synthesis.[1][4] This document provides a comprehensive overview of
its physical and chemical properties, experimental protocols for its synthesis and key reactions,
and a summary of its applications, particularly in drug development.

Physical Properties

Ethyl (ethoxymethylene)cyanoacetate is typically described as a colorless to pale yellow
liquid or a white to light yellow crystalline solid, often with a distinctive fruity odor.[1][5][6] There
is some discrepancy in the reported melting point, with some sources indicating it is a liquid at
room temperature and others classifying it as a low-melting solid. This suggests that it may
exist as a supercooled liquid or that its physical state is highly sensitive to purity.
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Table 1: Physical Properties of Ethyl

(ethoxymethylene)cyanoacetate

Property Value References

Molecular Formula CsH11NOs [71[81[9]

Molecular Weight 169.18 g/mol [11[61[9]
Colorless to pale yellow liquid

Appearance or white to yellow crystalline [11[51I8]
solid/powder

Odor Fruity [1]

Melting Point 47.0-53.0°C [61[71[8]1[10]

-10 °C [5]

Boiling Point 190-191 °C at 30 mmHg [2][6][10]

305.1 °C at 760 mmHg [7]

Density ~1.1 g/cm?3 [51[7][10]

Solubility Soluble in ethanol, ether, (2105]
acetone, chloroform, methanol

Water: <0.01 g/L (20 °C) [51[7]

Flash Point ~130 °C (>230 °F) [6][7][10]

Refractive Index ~1.452 [71[10]

LogP 0.70 - 0.99 [7][10]

Chemical Properties and Reactivity

The chemical reactivity of Ethyl (ethoxymethylene)cyanoacetate is defined by its three

functional groups: the nitrile, the ester, and the activated carbon-carbon double bond. This

trifunctional nature makes it a versatile precursor for synthesizing complex heterocyclic

compounds, which are prevalent in many therapeutic agents.[3][4]
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Key Chemical Characteristics:

e Reactivity: It serves as a crucial building block in condensation reactions, such as the
Knoevenagel condensation, and undergoes nucleophilic addition reactions.[4][5] Depending
on the reaction conditions, it can act as either a nucleophile or an electrophile.[5]

» Applications in Synthesis: It is a well-established intermediate in the production of various
pharmaceuticals, including anti-inflammatory agents, and purine derivatives like theophylline
and caffeine.[2][4][11] In the agrochemical industry, it is a precursor for herbicides and
pesticides.[1][3]

 Stability and Storage: The compound is sensitive to moisture and can undergo hydrolysis to
yield cyanoacetic acid and ethanol.[1][5] It is also sensitive to heat and may decompose at
high temperatures.[5] Therefore, it should be stored in a cool, dry place under an inert
atmosphere.[1][5]

e Hazards and Incompatibility: It is considered hazardous and may be harmful if swallowed,
inhaled, or absorbed through the skin.[6] It is a skin, eye, and respiratory irritant and may

cause sensitization.[9][12] It is incompatible with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[12] Hazardous decomposition products upon
combustion include carbon monoxide, carbon dioxide, and nitrogen oxides.[12]

Experimental Protocols
Synthesis of Ethyl (ethoxymethylene)cyanoacetate

A common laboratory-scale synthesis involves the reaction of ethyl cyanoacetate with triethyl
orthoformate and acetic anhydride.[5]

Methodology:

o Charging Reactants: Ethyl cyanoacetate, triethyl orthoformate, and acetic anhydride are
added sequentially to a suitable reaction vessel equipped with a stirrer and a reflux
condenser.

e Reaction: The mixture is stirred and heated to approximately 140°C.

o Reflux: The reaction is allowed to reflux for a period of about 4 hours.
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« Distillation: Following the reflux period, the reaction mixture is distilled under reduced
pressure to remove volatile components until no more distillate is collected.

» Crystallization and Purification: The residue is cooled, which induces crystallization of the
product. The solid product is then collected by filtration, washed with a small amount of cold
ethanol, and dried to yield Ethyl (ethoxymethylene)cyanoacetate.[5]
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Caption: Workflow for the synthesis of Ethyl (ethoxymethylene)cyanoacetate.
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Knoevenagel Condensation Reaction

Ethyl (ethoxymethylene)cyanoacetate is a classic substrate for the Knoevenagel
condensation, a key carbon-carbon bond-forming reaction. This reaction is fundamental to its
use in synthesizing more complex molecules.[13][14]

General Methodology:

o Setup: A flask is charged with the aldehyde or ketone, Ethyl
(ethoxymethylene)cyanoacetate, a catalytic amount of a weak base (e.g., piperidine or
ammonium acetate), and a suitable solvent (e.g., benzene or toluene).[13][14] The flask is
often equipped with a Dean-Stark apparatus to remove the water formed during the reaction.

¢ Reaction: The mixture is heated to reflux. The progress of the reaction can be monitored by
observing the amount of water collected in the trap.

o Workup: Once the reaction is complete, the mixture is cooled. An organic solvent may be
added, and the solution is washed with water to remove the catalyst and any water-soluble
byproducts.

« Isolation: The organic layer is dried, and the solvent is removed under reduced pressure.
The resulting crude product can then be purified, typically by distillation or recrystallization.
[14]

Ethyl Aldehyde or Ketone
(ethoxymethylene)cyanoacetate (R1, R2 = H, alkyl, aryl)

Weak Base Catalyst
(e.g., Piperidine)

Substituted Alkene Product

- H20

Water (removed)

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b148315?utm_src=pdf-body
https://scispace.com/pdf/synthesis-and-characterization-of-ethoxyethyl-a-13upadi0ca.pdf
http://www.orgsyn.org/demo.aspx?prep=cv4p0463
https://www.benchchem.com/product/b148315?utm_src=pdf-body
https://www.benchchem.com/product/b148315?utm_src=pdf-body
https://scispace.com/pdf/synthesis-and-characterization-of-ethoxyethyl-a-13upadi0ca.pdf
http://www.orgsyn.org/demo.aspx?prep=cv4p0463
http://www.orgsyn.org/demo.aspx?prep=cv4p0463
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Generalized scheme of the Knoevenagel condensation reaction.

Spectral Data

Various spectral data are available for the characterization of Ethyl
(ethoxymethylene)cyanoacetate. Spectroscopic techniques such as Nuclear Magnetic
Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are routinely used
to confirm its structure and purity.[9][10][15][16] This data is publicly available in several
chemical databases.

Table 2: Available SpectralData

Technique Description References

Proton NMR spectra are
1H NMR available, typically recorded in [10]
CDCls.

Carbon-13 NMR spectra are
13C NMR available, typically recorded in [9][10]
CDCls.

Infrared spectra are available
from various sampling

IR ) ) [LO][15][16]
methods (KBr disc, nujol mull,

CCla solution, ATR).

Electron ionization (El) mass
Mass Spec _ [9][10]
spectra are available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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